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Compound of Interest

Compound Name: N6-Carboxymethyl-ATP

Cat. No.: B12369107 Get Quote

Essential Safety and Handling Guide for N6-
Carboxymethyl-ATP
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling N6-Carboxymethyl-ATP. The following information is crucial for

researchers, scientists, and professionals in drug development to ensure a safe laboratory

environment.

Personal Protective Equipment (PPE)
When handling N6-Carboxymethyl-ATP, a comprehensive approach to personal protection is

necessary to minimize exposure and ensure safety. The recommended PPE is based on

standard laboratory practices for handling similar chemical compounds.

A risk assessment should be conducted to determine the specific PPE required for the tasks to

be performed.[1][2]
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Protection Type Recommended Equipment Purpose

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.[3][4] A face shield

may be necessary for tasks

with a high risk of splashing.[4]

To shield eyes from potential

splashes, dust, or flying

particles.[4]

Hand Protection

Disposable nitrile gloves are

the minimum requirement.[1]

For increased protection,

consider double-gloving or

using chemical-resistant

gloves.[1][4]

To prevent skin contact and

absorption of the chemical.[4]

[5]

Body Protection

A standard laboratory coat is

required to protect skin and

clothing from spills.[2][4]

To provide a barrier against

accidental splashes and

contamination.[2][4]

Respiratory Protection

Generally not required in a

well-ventilated area. If dust or

aerosols are likely to be

generated, a suitable

respirator (e.g., N95) should be

used.[3][4][6]

To prevent inhalation of

airborne particles.

Operational Plan and Handling
Safe handling of N6-Carboxymethyl-ATP is paramount to prevent accidental exposure and

maintain the integrity of the compound.

Ventilation: Always work in a well-ventilated laboratory.[5][7]

Avoid Contact: Take precautions to avoid contact with the eyes, skin, and clothing.[3][5]

Avoid Inhalation: Do not breathe dust or aerosols.[3]

Hygiene: Practice good industrial hygiene.[3] Wash hands thoroughly after handling and

before eating, drinking, or smoking.[5]
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Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

place.[3][5][8] For long-term stability, storage at -20°C is often recommended for similar

compounds.[9]

Disposal Plan
Proper disposal of N6-Carboxymethyl-ATP and any associated waste is critical to ensure

environmental safety and regulatory compliance.

Consult Safety Office: Before disposal, consult your institution's Environmental Health and

Safety (EHS) department for specific guidelines.[8]

Chemical Waste: Dispose of unused N6-Carboxymethyl-ATP as chemical waste in

accordance with federal, state, and local regulations.[8][10]

No Drain Disposal: Do not dispose of the compound down the drain.[8][11]

Empty Containers: Triple-rinse empty containers with a suitable solvent. Collect the rinsate

and dispose of it as chemical waste.[8]

Contaminated Materials: Any materials contaminated with N6-Carboxymethyl-ATP, such as

gloves, wipes, or pipette tips, should be collected in a designated container and disposed of

as chemical waste.[8]

Experimental Workflow for Handling N6-
Carboxymethyl-ATP
The following diagram illustrates the standard workflow for handling N6-Carboxymethyl-ATP,

from preparation to disposal, incorporating key safety checkpoints.
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Caption: Workflow for safe handling of N6-Carboxymethyl-ATP.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12369107?utm_src=pdf-body-img
https://www.benchchem.com/product/b12369107?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12369107?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

